Cas no 116632-42-9 (3-Chloro-4-iodotoluene)
3-Chloro-4-iodotoluene is a halogenated aromatic compound with the molecular formula C₇H₆ClI. It serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki and Stille couplings, due to the reactivity of its iodine and chlorine substituents. The compound's distinct substitution pattern allows for selective functionalization, making it valuable in pharmaceutical and agrochemical research. Its crystalline solid form ensures stability under standard conditions, facilitating handling and storage. High purity grades are available to meet stringent synthetic requirements. The presence of both halogens offers flexibility in further derivatization, enhancing its utility in complex molecule construction.
3-Chloro-4-iodotoluene structure
Product Name:3-Chloro-4-iodotoluene
CAS No:116632-42-9
MF:C7H6ClI
MW:252.480013370514
MDL:MFCD00079734
CID:91463
PubChem ID:2757618
Update Time:2025-06-28
3-Chloro-4-iodotoluene Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-iodotoluene
- 2-chloro-1-iodo-4-methylBenzene
- 3-Chloro-6-iodotoluene
- Benzene, 2-chloro-1-iodo-4-methyl-
- 2-chloro-1-iodo-4-methyl-benzene
- Benzene,2-chloro-1-iodo-4-methyl-
- PubChem3656
- 3-Chloro-4-iodo-toluene
- IFXSHBHXDHPWEO-UHFFFAOYSA-N
- 1-Iodo-2-chloro-4-methylbenzene
- AS00145
- VZ26637
- AM61740
- ST2417632
- AB0031439
- X4531
- AC-9819
- MFCD00079734
- CS-0080413
- FT-0642844
- CK2354
- AKOS009319653
- SY016884
- 2-Chloro-1-iodo-4-methylbenzene, AldrichCPR
- AS-62004
- 116632-42-9
- EN300-200230
- SCHEMBL551259
- A19635
- DTXSID70373975
- 3-CHLORO-4-IODOTOLUENE 99%
- DB-041332
-
- MDL： MFCD00079734
- Inchi： 1S/C7H6ClI/c1-5-2-3-7(9)6(8)4-5/h2-4H,1H3
- InChI Key： IFXSHBHXDHPWEO-UHFFFAOYSA-N
- SMILES： IC1C=CC(C)=CC=1Cl
Computed Properties
- Exact Mass: 251.92000
- Monoisotopic Mass: 251.92
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.6
Experimental Properties
- Density: 1.806
- Boiling Point: 249 ºC
- Flash Point: 105 ºC
- Refractive Index: 1.616
- PSA: 0.00000
- LogP: 3.25300
3-Chloro-4-iodotoluene Security Information
- Hazard Category Code： 36/37/38-51/53-41-37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
3-Chloro-4-iodotoluene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Chloro-4-iodotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002553-100g |
3-Chloro-4-iodotoluene |
116632-42-9 | 99% | 100g |
3022.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002553-25g |
3-Chloro-4-iodotoluene |
116632-42-9 | 99% | 25g |
1006.0CNY | 2021-07-05 | |
| TRC | C585583-250mg |
3-Chloro-4-iodotoluene |
116632-42-9 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585583-500mg |
3-Chloro-4-iodotoluene |
116632-42-9 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C585583-2.5g |
3-Chloro-4-iodotoluene |
116632-42-9 | 2.5g |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002553-100g |
3-Chloro-4-iodotoluene |
116632-42-9 | 99% | 100g |
3022CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002553-25g |
3-Chloro-4-iodotoluene |
116632-42-9 | 99% | 25g |
1006CNY | 2021-05-08 | |
| Apollo Scientific | OR18412-25g |
3-Chloro-4-iodotoluene |
116632-42-9 | 0.98 | 25g |
£26.00 | 2025-02-19 | |
| Apollo Scientific | OR18412-100g |
3-Chloro-4-iodotoluene |
116632-42-9 | 0.98 | 100g |
£100.00 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1040376-100g |
Benzene, 2-chloro-1-iodo-4-methyl- |
116632-42-9 | 98% | 100g |
$305 | 2023-05-18 |
3-Chloro-4-iodotoluene Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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